Cas no 850090-10-7 (Tos-PEG5-C2-Boc)

• Product Name: Tos-PEG5-C2-Boc
• CAS No: 850090-10-7
• MF: C₂₄H₄₀O₁₀S
• MW: 520.633407592773
• MDL: MFCD22683305
• CID: 2950653
• PubChem ID: 77078503
• Update Time: 2025-10-29

Tos-PEG5-C2-Boc Chemical and Physical Properties

Names and Identifiers

• 对甲苯磺酸酯丙酸叔丁酯五乙二醇
• Tos-PEG6-t-Butyl ester
• Tos-PEG5-C2-Boc
• Tos-PEG5-CH2CH2COOtBu
• 1,1-Dimethylethyl 18-[[(4-methylphenyl)sulfonyl]oxy]-4,7,10,13,16-pentaoxaoctadecanoate (ACI)
• 3,6,9,12,15-Pentaoxaoctadecan-18-oic acid, 1-[[(4-methylphenyl)sulfonyl]oxy]-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl 1-(tosyloxy)-3,6,9,12,15-pentaoxaoctadecan-18-oate
• DA-58666
• CS-0110120
• 850090-10-7
• 3,6,9,12,15-Pentaoxaoctadecan-18-oic acid,1-[[(4-methylphenyl)sulfonyl]oxy]-, 1,1-dimethylethyl ester
• SY331066
• BP-21010
• SCHEMBL14706367
• tert-butyl 3-[2-[2-[2-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• HY-133070
• AS-74770
• tert-butyl 1-[(4-methylbenzenesulfonyl)oxy]-3,6,9,12,15-pentaoxaoctadecan-18-oate
• t-Butyl 1-(tosyloxy)-3,6,9,12,15-pentaoxaoctadecan-18-oate
• MFCD22683305
• TOS-PEG5-T-BUTYLESTER
• AKOS037647784
• W18543

• MDL： MFCD22683305
• Inchi： 1S/C24H40O10S/c1-21-5-7-22(8-6-21)35(26,27)33-20-19-32-18-17-31-16-15-30-14-13-29-12-11-28-10-9-23(25)34-24(2,3)4/h5-8H,9-20H2,1-4H3
• InChI Key： VWGDQEZCDGHEJR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 520.23421864 g/mol
• Monoisotopic Mass: 520.23421864 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 22
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 124
• Molecular Weight: 520.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Tos-PEG5-C2-Boc

Comprehensive Guide to Tos-PEG5-C2-Boc (CAS No. 850090-10-7): Properties, Applications, and Market Insights

Tos-PEG5-C2-Boc (CAS No. 850090-10-7) is a specialized PEG-based linker widely used in bioconjugation, drug delivery, and material science. This compound features a tosyl (Tos) group, a PEG5 spacer, a C2 alkyl chain, and a Boc (tert-butoxycarbonyl) protecting group, making it highly versatile for synthetic and biomedical applications. Researchers and manufacturers favor Tos-PEG5-C2-Boc for its solubility, stability, and compatibility with various chemical reactions.

The growing demand for PEGylated compounds in pharmaceuticals, particularly for antibody-drug conjugates (ADCs) and prodrugs, has increased interest in Tos-PEG5-C2-Boc. Its unique structure enables controlled release and targeted delivery, addressing key challenges in cancer therapy and nanomedicine. Recent studies highlight its role in improving drug bioavailability and reducing side effects, aligning with the industry's focus on precision medicine.

In material science, Tos-PEG5-C2-Boc serves as a crosslinker for hydrogels and biocompatible coatings. Its PEG5 spacer enhances flexibility, while the Boc group allows selective deprotection for further functionalization. This adaptability makes it valuable for 3D bioprinting and tissue engineering—hot topics in regenerative medicine. Companies are also exploring its use in diagnostic devices and biosensors due to its low immunogenicity.

The synthesis of Tos-PEG5-C2-Boc involves multi-step organic reactions, often starting from PEG derivatives and Boc-protected intermediates. Quality control measures, such as HPLC and NMR spectroscopy, ensure high purity (>95%), critical for research reproducibility. Suppliers now offer custom modifications, including fluorescent labeling or click chemistry handles, to meet diverse experimental needs.

Market trends show rising investments in PEGylation technologies, driven by FDA approvals for PEGylated therapeutics. A 2023 industry report projects a 12% CAGR for PEG linkers like Tos-PEG5-C2-Boc, with Asia-Pacific as the fastest-growing region. Researchers frequently search for "Tos-PEG5-C2-Boc solubility," "Boc deprotection conditions," and "PEG linker for ADC," reflecting practical concerns in lab workflows.

For optimal storage, Tos-PEG5-C2-Boc should be kept at -20°C under inert gas to prevent hydrolysis of the Boc group. Its molecular weight (MW: ~500 Da) and water-soluble PEG chain facilitate easy handling in aqueous systems. Recent innovations include kit-based formulations to streamline conjugation protocols, saving time in biopharmaceutical R&D.

In conclusion, Tos-PEG5-C2-Boc (CAS No. 850090-10-7) bridges chemistry and biology with its modular design. As the demand for smart drug delivery systems grows, this compound will remain pivotal in advancing therapeutic efficacy and material functionality. Always verify supplier certifications and analytical data sheets to ensure product consistency.